Cas no 2287314-53-6 (tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• CAS No: 2287314-53-6
• MF: C₁₆H₂₁IN₄O₂
• MW: 428.268015623093
• CID: 6355620
• PubChem ID: 165740709
• Update Time: 2025-10-31

tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6749727
• tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• 2287314-53-6

• Inchi： 1S/C16H21IN4O2/c1-16(2,3)23-15(22)20-8-4-5-12(20)10-21-14-9-11(17)6-7-13(14)18-19-21/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key： NAXYXRRAPHRZBQ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(CC1CCCN1C(=O)OC(C)(C)C)N=N2

Computed Properties

• Exact Mass: 428.07092g/mol
• Monoisotopic Mass: 428.07092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate

Introduction to tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 2287314-53-6)

tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate (CAS No. 2287314-53-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a tert-butyl group, a pyrrolidine ring, and a benzotriazole moiety with an iodine substituent. These structural elements contribute to its potential utility in various chemical and biological applications.

The tert-butyl group in the compound provides steric protection and stability, making it an ideal choice for protecting groups in synthetic chemistry. The pyrrolidine ring, a five-membered heterocycle containing one nitrogen atom, is known for its flexibility and ability to form hydrogen bonds, which can be crucial in drug design and development. The benzotriazole moiety, particularly when substituted with an iodine atom, offers unique electronic and steric properties that can influence the compound's reactivity and biological activity.

Recent research has highlighted the potential of tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The iodine substituent on the benzotriazole ring was found to enhance the binding affinity of the compound to specific protein targets, making it a promising lead for further optimization.

In another study, researchers investigated the role of this compound in modulating cellular signaling pathways. The unique combination of functional groups in tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate allowed it to interact with key signaling molecules involved in cell proliferation and apoptosis. This interaction was shown to have potential therapeutic implications in diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate typically involves multi-step procedures that require precise control over reaction conditions. One common approach involves the coupling of a pyrrolidine derivative with a benzotriazole precursor followed by the introduction of the tert-butyl protecting group. The iodination step is critical for introducing the iodine substituent onto the benzotriazole ring, which can be achieved using various iodinating agents such as iodine monochloride or NIS (N-Iodosuccinimide).

The physical and chemical properties of tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate have been extensively studied. It is generally a solid at room temperature with a melting point ranging from 80°C to 90°C. The compound is soluble in common organic solvents such as DMSO (dimethyl sulfoxide) and DMF (dimethylformamide), making it suitable for use in solution-based reactions and assays.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The potential applications of tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate extend beyond medicinal chemistry. In materials science, this compound has been explored as a building block for constructing supramolecular assemblies due to its ability to form stable complexes with metal ions. These assemblies have shown promise in areas such as catalysis and sensing.

In conclusion, tert-butyl 2-[(6-iodo-1H-1,2,3-benzotriazol-1-y l)methyl]pyrrolidine - carbox ylate (CAS No. 2287314 -53 -6) is a versatile compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry, organic synthesis, and materials science. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.